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Compound of Interest

Compound Name: Roxatidine Acetate Hydrochloride

Cat. No.: B1679587 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

roxatidine acetate hydrochloride. The information is presented in a direct question-and-

answer format to address specific issues encountered during experimentation.

Section 1: General Information & Mechanism of
Action
Q1: What is roxatidine acetate hydrochloride and what is
its primary mechanism of action?
Roxatidine acetate hydrochloride is a prodrug that, upon oral absorption, is rapidly converted

by esterases into its active metabolite, roxatidine.[1][2][3] Roxatidine is a potent and

competitive histamine H2-receptor antagonist.[4][5][6] Its primary mechanism involves blocking

the H2 receptors on the basolateral membrane of gastric parietal cells.[7] This action inhibits

histamine-stimulated gastric acid secretion by reducing intracellular cyclic AMP (cAMP)

concentrations.[1][2]

Beyond its effects on gastric acid, roxatidine has demonstrated anti-inflammatory properties.[8]

It can suppress inflammatory responses by inhibiting the activation of NF-κB and p38 MAPK

signaling pathways.[9]
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Q2: What are the key signaling pathways affected by
roxatidine?
Roxatidine primarily interferes with two well-documented signaling pathways: the gastric acid

secretion pathway in parietal cells and inflammatory signaling cascades in various cell types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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